![molecular formula C9H8N2O B071741 8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde CAS No. 175878-16-7](/img/structure/B71741.png)
8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde is a chemical compound with the molecular formula C9H8N2O . It is used in various scientific and industrial applications .
Synthesis Analysis
The synthesis of 8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde involves the condensation of 2-aminopyridines with α-bromoketones . This reaction is facilitated by microwave irradiation, which provides a fast, clean, and high-yielding method .Molecular Structure Analysis
The molecular structure of 8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde is represented by the InChI code: 1S/C9H8N2O/c1-7-3-2-4-11-8(6-12)5-10-9(7)11/h2-6H,1H3 .Chemical Reactions Analysis
The compound has been used in the synthesis of a series of ligands derived from 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde . These ligands, when combined with copper (II) salts, show catalytic activities for the oxidation of catechol to o-quinone .Physical And Chemical Properties Analysis
8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde is a powder at room temperature . It has a molecular weight of 160.18 . The melting point is between 83-84 degrees Celsius .Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues, such as 8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde, have been recognized as potential antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Antimicrobial Activity
3-Bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide, a derivative of 2-methylimidazo[1,2-a]pyridine, has shown antimicrobial properties against Staphylococcus aureus .
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives have been reported in different technological applications, such as optoelectronic devices .
Sensors
These compounds have also been used in the development of sensors .
Anti-cancer Drugs
Imidazo[1,2-a]pyridine derivatives have been used in the development of anti-cancer drugs .
Emitters for Confocal Microscopy and Imaging
These compounds have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .
Safety and Hazards
Mechanism of Action
Target of Action
8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde is a compound that has been identified as a potential covalent inhibitor . The primary target of this compound is the KRAS G12C , a protein involved in cell signaling pathways and implicated in various types of cancer.
Mode of Action
The compound interacts with its target, KRAS G12C, through a covalent bond . This interaction results in the inhibition of the protein, disrupting its normal function and potentially leading to the death of cancer cells .
Biochemical Pathways
RAS/MAPK pathway , which is involved in cell proliferation and survival. By inhibiting KRAS G12C, the compound could disrupt this pathway and prevent the growth and survival of cancer cells .
Result of Action
The molecular and cellular effects of 8-Methylimidazo[1,2-a]pyridine-3-carbaldehyde’s action are primarily related to its inhibitory effect on KRAS G12C. By inhibiting this protein, the compound could potentially induce cell death in cancer cells expressing this target .
properties
IUPAC Name |
8-methylimidazo[1,2-a]pyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-7-3-2-4-11-8(6-12)5-10-9(7)11/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTAVWEGVUJEFQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901243593 | |
Record name | 8-Methylimidazo[1,2-a]pyridine-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901243593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175878-16-7 | |
Record name | 8-Methylimidazo[1,2-a]pyridine-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175878-16-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Methylimidazo[1,2-a]pyridine-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901243593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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